Ethyl 2-cyano-2-methylpropanoate

Description

Ethyl 2-cyano-2-methylpropanoate is an organic compound used as an intermediate in pharmaceutical and organic synthesis . It is also known by several other names, including ethyl 2-cyano-2-methylpropionate, ethyl 2-cyano-2,2-dimethylacetate, and 2-cyano-2-methylpropanoic acid ethyl ester . The chemical formula for Ethyl 2-cyano-2-methylpropanoate is C7H11NO2 .

Key physical properties of this compound include a molar mass of 141.17 g/mol . The density is approximately 0.97 g/cm3 or 1.0±0.1 g/cm3 . It has a boiling point of 185 °C or 194.6±8.0 °C at 760 mmHg and a flash point of 79.0±5.2 °C . Ethyl 2-cyano-2-methylpropanoate is soluble in ether but not miscible or difficult to mix with water . It should be stored in a cool, dry, and well-ventilated place, away from oxidizing agents .

A similar compound is 2-Cyano-2-methylpropionic Acid Ethyl Ester . Ethyl 2-cyano-2-methylpropanoate is identified by the CAS number 1572-98-1 .

• CAS No.: 1572-98-1
• Product Name: Ethyl 2-cyano-2-methylpropanoate
• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• IUPAC Name: ethyl 2-cyano-2-methylpropanoate
• Standard InChI: InChI=1S/C7H11NO2/c1-4-10-6(9)7(2,3)5-8/h4H2,1-3H3
• Standard InChIKey: FYGRPGOHQCPZCV-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(C)(C)C#N
• Canonical SMILES: CCOC(=O)C(C)(C)C#N
• Synonyms: 2-Cyano-2-methyl-propionic Acid Ethyl Ester; 2,2-Dimethyl-2-cyanoacetic Acid Ethyl Ester; 2-Cyano-2-(ethoxycarbonyl)propane; Cyanodimethylacetic Acid Ethyl Ester; Ethyl 2-Cyano-2-methylpropanoate; Ethyl 2-Cyano-2-methylpropionate; Ethyl 2-Cyanoisobu
• PubChem Compound: 344887
• Last Modified: Sep 15 2023